Cas no 21090-54-0 ([(2R)-2-[(1S)-1,2-Dihydroxyethyl]-4-hydroxy-5-oxo-2H-furan-3-yl] dihydrogen phosphate)

• Product Name: [(2R)-2-[(1S)-1,2-Dihydroxyethyl]-4-hydroxy-5-oxo-2H-furan-3-yl] dihydrogen phosphate
• CAS No: 21090-54-0
• MF: C₆H₉O₉P
• MW: 256.104023694992
• CID: 911082
• Update Time: 2023-08-02

[(2R)-2-[(1S)-1,2-Dihydroxyethyl]-4-hydroxy-5-oxo-2H-furan-3-yl] dihydrogen phosphate Chemical and Physical Properties

Names and Identifiers

• ascorbate-3-phosphate
• Ascorbyl-3-phosphate
• ascorbic acid 3-phosphate
• L-Ascorbic acid 3-phosphoric acid
• L-Ascorbic acid, 3-(dihydrogen phosphate)
• [(2R)-2-[(1S)-1,2-Dihydroxyethyl]-4-hydroxy-5-oxo-2H-furan-3-yl] dihydrogen phosphate

• Inchi： 1S/C6H9O9P/c7-1-2(8)4-5(15-16(11,12)13)3(9)6(10)14-4/h2,4,7-9H,1H2,(H2,11,12,13)/t2-,4+/m0/s1
• InChI Key： POXJXWXPDYFTJM-ZAFYKAAXSA-N
• SMILES： P(=O)(O)(O)OC1=C(C(=O)O[C@@H]1[C@H](CO)O)O

Computed Properties

• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 368
• XLogP3: -3.5
• Topological Polar Surface Area: 154